4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione
Overview
Description
4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione is a chemical compound that has been widely studied for its potential applications in various fields. It is a derivative of pyrazolidinedione and has gained significant attention due to its unique properties and potential applications. In
Scientific Research Applications
4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been studied for its anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been investigated for its potential use as a diagnostic tool for various diseases. In agriculture, this compound has been studied for its potential use as a pesticide. In materials science, it has been studied for its potential use in the synthesis of new materials with unique properties.
Mechanism of Action
The mechanism of action of 4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione is not fully understood. However, it is believed to act by inhibiting various enzymes and pathways involved in inflammation, cancer, and diabetes. It has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation, lower blood glucose levels, and inhibit the growth of cancer cells. It has also been shown to have antioxidant properties and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione in lab experiments is its unique properties and potential applications. It has been extensively studied, and various modifications have been made to improve its yield and purity. However, one of the limitations is its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 4-(3-ethoxy-4-hydroxybenzylidene)-1-(4-iodophenyl)-3,5-pyrazolidinedione. One direction is the development of new derivatives with improved properties and potential applications. Another direction is the investigation of its potential use as a diagnostic tool for various diseases. Additionally, further studies are needed to determine its safety and efficacy in humans and its potential use in clinical settings.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications and to determine its safety and efficacy in humans.
properties
IUPAC Name |
(4Z)-4-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1-(4-iodophenyl)pyrazolidine-3,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15IN2O4/c1-2-25-16-10-11(3-8-15(16)22)9-14-17(23)20-21(18(14)24)13-6-4-12(19)5-7-13/h3-10,22H,2H2,1H3,(H,20,23)/b14-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVPZWSGTGXZZCR-ZROIWOOFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=C(C=C3)I)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=C(C=C3)I)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15IN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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